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Abstract

Methyl nerate, the cis-isomer of methyl geranate, is a monoterpenoid ester with a complex and
appealing aroma profile, suggesting its potential as a valuable ingredient in the flavor and
fragrance industry. This document provides detailed application notes and experimental
protocols for researchers, scientists, and drug development professionals interested in the
sensory properties and potential applications of Methyl nerate. While quantitative sensory data
for Methyl nerate is limited in published literature, this document compiles available qualitative
descriptions and provides quantitative data for its more commercially prevalent trans-isomer,
Methyl geranate, as a comparative reference. Protocols for sensory evaluation, analytical
guantification, and chemical synthesis are detailed to facilitate further research into this
intriguing molecule.

Application Notes
Introduction to Methyl Nerate

Methyl nerate (CAS No. 1862-61-9), systematically named methyl (22)-3,7-dimethylocta-2,6-
dienoate, is an organic ester characterized by its unique sensory properties.[1] As the cis-
isomer of methyl geranate, it shares a similar molecular formula (C11H1s02) but possesses a
distinct spatial arrangement that influences its olfactory perception.[1]
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Sensory Profile and Applications

The sensory profile of Methyl nerate is described as a multifaceted combination of floral,
herbal, citrus, fruity, and green notes, with a resemblance to geranium.[2] This complexity
makes it a versatile candidate for use in a variety of fragrance applications.

o Potential Fragrance Applications: Due to its diverse aromatic character, Methyl nerate could
be utilized to impart fresh, natural, and complex notes in fine fragrances, personal care
products, and air care formulations. Its profile suggests it could be particularly effective in:

o

Citrus Accords: To add a unique floral and green nuance.

[¢]

Fruity Compositions: To enhance complexity and provide a natural-smelling backdrop.

[¢]

Floral Bouquets: Especially in geranium and rose-type fragrances, to lend a fresh, dewy
character.

o Herbal and Green Fragrances: To contribute a subtle fruity and floral sweetness.

The more widely studied trans-isomer, Methyl geranate, is noted for its waxy, green, and fruity
aroma and is used to create a bridge between lavender and geranium notes in fougere
compositions and to add richness to floral scents.[3][4]

Natural Occurrence

Methyl nerate has been identified as a volatile component in the essential oils of several
plants. Its presence in natural sources is a key area of interest for researchers looking to create
nature-identical fragrances. One of the notable sources is:

o Elsholtzia ciliata(Vietnamese Balm): Methyl nerate has been identified for the first time in
the essential oil of this plant, although it is considered a minor component.[5] The essential
oil of Elsholtzia ciliata has various chemotypes, with major constituents in some studies
being (Z)-B-Farnesene, neral, and geranial, while others report a high concentration of
Elsholtzia ketone.[6][7][8]

While also reported in Homalomena occulta, Magnolia salicifolia, Rosa centifolia, and Rosa
damascena, detailed quantitative analyses from the available literature did not confirm its
presence or concentration in these species.[2]
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Quantitative Data

Specific quantitative sensory data for Methyl nerate, such as odor thresholds, is not readily
available in the literature. However, data for its trans-isomer, Methyl geranate, is provided
below for reference and comparison.

Table 1: Physicochemical and Sensory Properties of Methyl Geranate (trans-isomer)

Property Value Source
CAS Number 1189-09-9 [9]
Molecular Formula C11H1802 [9]
Molecular Weight 182.27 g/mol 9]
Boiling Point 247-248 °C at 760 mmHg [3]
Flash Point 91 °C (196 °F) 9]
Vapor Pressure 0.0483 Pa at 20°C 9]
Odor Description Waxy, green, fruity, floral [3]
Substantivity on Smelling Strip 6 hours [4]

| Recommended Usage in Fragrance Concentrate | Up to 5.0% |[3] |

Table 2: Reported Composition of Elsholtzia ciliata Essential Oil (Viethamese Chemotype)

Compound Relative Percentage (%) Source
(2)-B-Farnesene 22.72 [7]
Neral 15.66 [7]
Geranial 15.62 [7]
B-Ocimene 13.30 [7]

| Methyl nerate | Identified, but not quantified |[5] |
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Experimental Protocols
Protocol for Sensory Evaluation of Methyl Nerate

This protocol outlines a standard procedure for the descriptive sensory analysis of a fragrance
ingredient like Methyl nerate.

Objective: To qualitatively and quantitatively characterize the odor profile of Methyl nerate over
time.

Materials:

o Methyl nerate (high purity, >98%)

Ethanol (perfumer's grade, odorless)

Standard fragrance smelling strips

Glass beakers and pipettes

Aroma-neutral evaluation booths

Sensory evaluation software or data sheets
Procedure:

o Panel Selection: Recruit a panel of 10-15 trained sensory assessors with demonstrated
proficiency in odor description and discrimination.

o Sample Preparation: Prepare a 10% solution of Methyl nerate in ethanol.
o Evaluation:

o Dip smelling strips into the solution to a depth of 1 cm.

o Allow the solvent to evaporate for 10-15 seconds.

o Present the strips to the panelists in a double-blind, randomized order.
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o Panelists will evaluate the odor at specific time intervals (e.g., initial, 5 min, 30 min, 1 hr, 4
hr, 6 hr) to assess the evolution of the scent.

o Panelists will rate the intensity of predefined odor descriptors (e.qg., floral, herbal, citrus,
fruity, green, waxy) on a labeled magnitude scale (e.g., 0-10).

o Data Analysis: Analyze the data to generate a sensory profile of Methyl nerate, including the
mean intensity ratings for each descriptor over time.

Protocol for GC-MS and GC-Olfactometry (GC-O)
Analysis

This protocol describes the methodology for identifying and quantifying Methyl nerate in an
essential oil and characterizing its specific odor contribution.

Objective: To determine the concentration of Methyl nerate in Elsholtzia ciliata essential oil and
to identify its odor character.

Instrumentation:

e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) and an Olfactometry (GC-
O) port.

» Capillary column suitable for essential oil analysis (e.g., HP-5MS).
Procedure:
o Sample Preparation: Dilute the Elsholtzia ciliata essential oil in n-hexane to a 1% solution.
e GC-MS Analysis:
o Inject 1 pL of the sample into the GC-MS system.
o Use a suitable temperature program to separate the volatile components.

o Identify the compounds by comparing their mass spectra with a reference library (e.qg.,
NIST).
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o Quantify the relative percentage of each compound by peak area normalization.
e GC-O Analysis:
o Simultaneously with the MS detection, effluent is directed to a sniffing port.

o Atrained panelist will sniff the effluent and record the odor description and intensity for
each eluting compound.

o This will confirm the specific odor character of the Methyl nerate peak as it elutes from
the column.

Protocol for Synthesis of Methyl Nerate

This protocol outlines a two-step synthesis of Methyl nerate from Nerol.
Objective: To synthesize Methyl (22)-3,7-dimethylocta-2,6-dienoate (Methyl nerate).
Step 1: Oxidation of Nerol to Neral

In a round-bottom flask, dissolve Nerol in a suitable solvent like dichloromethane.

Add an oxidizing agent (e.g., pyridinium chlorochromate - PCC) portion-wise at room
temperature.

Stir the reaction mixture until the oxidation is complete (monitored by TLC).

Work up the reaction mixture to isolate the crude Neral.

Step 2: Esterification of Neral to Methyl Nerate

This step involves a Horner-Wadsworth-Emmons reaction.

In a separate flask, prepare the corresponding phosphonate ylide.

Add the crude Neral from Step 1 to the ylide solution at a controlled temperature.

Allow the reaction to proceed to completion.
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e Quench the reaction and perform an extraction to isolate the crude Methyl nerate.
» Purify the product by column chromatography to obtain pure Methyl nerate.

Note: This is a general outline and requires optimization of specific reagents, conditions, and
purification methods.

Visualizations
Logical Relationships
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Caption: Isomeric relationship and potential applications of Methyl nerate.

Experimental Workflow
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Caption: Workflow for analysis of Methyl nerate from natural sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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